6-(4-methoxyphenethyl)-4-(p-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-[2-(4-methoxyphenyl)ethyl]-4-(4-methylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C22H23N3O3/c1-14-3-7-16(8-4-14)20-19-18(23-22(27)24-20)13-25(21(19)26)12-11-15-5-9-17(28-2)10-6-15/h3-10,20H,11-13H2,1-2H3,(H2,23,24,27)
• InChI Key: PHTRPFLWGYBCMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(CN(C3=O)CCC4=CC=C(C=C4)OC)NC(=O)N2
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol
• CAS No.: 940786-25-4

Description

6-(4-Methoxyphenethyl)-4-(p-tolyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a chemical compound with the molecular formula C22H23N3O3 and a molecular weight of 377.4 g/mol . Its CAS Registry Number is 940786-25-4 . This pyrrolopyrimidine-dione derivative is intended for research and development purposes only. Compounds with this core heterocyclic structure are of significant interest in medicinal chemistry and drug discovery. Specifically, the dihydropyridopyrimidine and pyrrolopyrimidine scaffolds are recognized in the scientific literature as privileged structures for inhibiting epigenetic regulatory proteins, such as the Bromodomain and Extra-Terminal (BET) family . These inhibitors represent a promising therapeutic strategy for targeting various pathologies, including cancer and heart disease . As such, this compound serves as a valuable building block or intermediate for researchers developing and studying novel small-molecule inhibitors. This product is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic procedures, nor for human or veterinary use. Researchers should handle all chemicals with appropriate safety precautions.

Comparison with Similar Compounds

Position and Electronic Effects

• Methoxy Groups: The target’s para-methoxy group (vs.
• Phenethyl vs. Benzyl : The phenethyl chain (target) extends the substituent further from the core compared to benzyl (Compound 2 ), possibly improving hydrophobic interactions in enzyme pockets.

Physicochemical Properties

• Melting Points : Compound 1 (2-hydroxyphenyl) has a high MP (~220°C) due to hydrogen bonding, whereas the target’s methyl/methoxy groups likely result in a lower MP, improving solubility.

Q & A

Q. What in vivo models are suitable for evaluating pharmacokinetics and toxicity?

• Guidelines : Rodent models (Sprague-Dawley rats) assess oral bioavailability and plasma half-life. Microsampling LC-MS/MS quantifies parent compound and metabolites. Toxicity screening includes histopathology of liver/kidney tissues and hematological panels. Zebrafish embryos (FET assay) provide rapid toxicity insights .